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Compound of Interest

Compound Name: Tetrabromophthalic anhydride

Cat. No.: B132299

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the flame retardant performance, specifically
the Limiting Oxygen Index (LOI), of materials containing Tetrabromobisphenol A (TBPA) against
alternative flame retardants. The information is supported by experimental data and detailed
methodologies to assist in the selection and development of flame-retardant materials.

Data Presentation: Limiting Oxygen Index
Comparison

The Limiting Oxygen Index (LOI) is the minimum concentration of oxygen in a mixture of
oxygen and nitrogen that will support the flaming combustion of a material under specified test
conditions. A higher LOI value indicates better flame retardancy. The following tables
summarize the LOI values for various polymers with and without TBPA and its alternatives.

Table 1: Limiting Oxygen Index (LOI) of Epoxy Resins
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Polymer Flame .
Loading (%) LOI (%) Reference
System Retardant
Neat Epoxy
_ None - 25.8-26.2 [1][2]
Resin
Epoxy Resin TBPA derivative 10 wt% 68.5 [2]
] Phosphorus-
Epoxy Resin 2.36 (P content) >50 [3]
based (BHPP)
Epoxy Resin DOPO derivative 2.5 wt% 30.2 [4]
Epoxy Resin DOPO derivative - (0.25 wt% P) 33.4 [1][2]
Epoxy Resin DOPO-based - 34.5 [5]
] Phosphorus/Nitro
Epoxy Resin 6 wt% 28.9 [6]
gen FR
) Phosphorus-
Epoxy Resin 22.28 wt% 42
based (PFR)
) Phosphorus-
Epoxy Resin 6 wt% 33.7
based (ATZ)
Phosphorus-
Epoxy Resin based 18 wt% / 2 wt% 35
(MAPP/Cu20)

Table 2: Limiting Oxygen Index (LOI) of Other Polymers
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Polymer Flame .
Loading (%) LOI (%) Reference
System Retardant
Neat
Polycarbonate None - ~25
(PC)
Polycarbonate Phosphorus-
10 wt% 33.7
(PO based (TDBA)

Neat Acrylonitrile
Butadiene None - ~18.5
Styrene (ABS)

Bromine/Antimon
ABS - 31.2
y system

Phosphorus-
ABS 20 wt% 26
based (APP/AIPI)

Experimental Protocols

The Limiting Oxygen Index test is a standardized method used to determine the relative
flammability of materials. The most common standards are ASTM D2863 and ISO 4589.

ASTM D2863: Standard Test Method for Measuring the
Minimum Oxygen Concentration to Support Candle-Like
Combustion of Plastics (Oxygen Index)

1. Specimen Preparation:

o Test specimens are typically in the form of a bar, approximately 70-150 mm long, 6.5 + 0.5
mm wide, and 3.0 £ 0.5 mm thick.

e The specimens are conditioned prior to testing, usually at 23 + 2°C and 50 * 5% relative
humidity for at least 48 hours.

2. Apparatus:
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e A heat-resistant glass chimney is used to enclose the burning specimen.

o A system for supplying a controlled mixture of oxygen and nitrogen to the base of the
chimney.

e Aspecimen holder to keep the sample in a vertical position.

e Anigniter (e.g., a propane torch with a specified flame height) to ignite the top of the
specimen.

3. Procedure:
e The specimen is mounted vertically in the center of the glass chimney.

» A mixture of oxygen and nitrogen is introduced at the bottom of the chimney at a specified
flow rate.

» The top of the specimen is ignited, and the combustion behavior is observed.

e The concentration of oxygen is varied in successive runs until the minimum concentration
that will just support flaming combustion for a specified time (e.g., 180 seconds) or a
specified extent of burning (e.g., 50 mm) is determined.

e The LOI is calculated as the percentage of oxygen in the gas mixture.

The following diagram illustrates the general workflow for determining the Limiting Oxygen
Index.
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Experimental Workflow for LOI Measurement

Sample Preparation
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;

Cut Specimen to Size
(e.g., 150x6.5x3 mm)

LOI Testing

Mount Specimen in
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;

Set O2/N2 Mixture Flow

;

Ignite Top of Specimen

;

Observe Combustion
(Time/Length)

Flame Extinguishes?

Increase O2 Concentration

Record LOI Value

Click to download full resolution via product page

Caption: A flowchart of the Limiting Oxygen Index (LOI) testing procedure.
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Flame Retardant Mechanisms

Flame retardants function through two primary mechanisms: gas-phase inhibition and
condensed-phase charring.

Gas-Phase Inhibition

In the gas phase, the flame retardant decomposes to release species that interfere with the
chemical reactions of combustion. For halogenated flame retardants like TBPA, this involves
the release of halogen radicals (e.g., Bre) which scavenge high-energy radicals (He, OHs) that
propagate the fire, thus quenching the flame.

Condensed-Phase Charring

In the condensed phase, the flame retardant promotes the formation of a carbonaceous char
layer on the material's surface. This char layer acts as a physical barrier, insulating the
underlying polymer from the heat of the flame and limiting the release of flammable volatile
gases.

The following diagrams illustrate the flame retardant mechanisms of TBPA in a polymer matrix.
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Gas-Phase Flame Retardant Mechanism of TBPA
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Condensed-Phase Flame Retardant Mechanism of TBPA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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containing-tbpa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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